Cas no 649727-03-7 (1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)-)

1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)- structure
649727-03-7 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)-
CAS No:649727-03-7
MF:C15H12N2O2
MW:252.267983436584
CID:410518
PubChem ID:22024977
Update Time:2025-04-19

1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylic acid, 2-methyl-1-(2-quinolinyl)-
    • 2-methyl-1-quinolin-2-ylpyrrole-3-carboxylic acid
    • DTXSID20621690
    • 3-carboxy-2-methyl-1-(quinol-2-yl)-1H-pyrrole
    • 649727-03-7
    • SCHEMBL6081995
    • 2-Methyl-1-(quinolin-2-yl)-1H-pyrrole-3-carboxylic acid
    • UJFLTAYDEZHFDG-UHFFFAOYSA-N
    • Inchi: 1S/C15H12N2O2/c1-10-12(15(18)19)8-9-17(10)14-7-6-11-4-2-3-5-13(11)16-14/h2-9H,1H3,(H,18,19)
    • InChI Key: UJFLTAYDEZHFDG-UHFFFAOYSA-N
    • SMILES: OC(C1C=CN(C2C=CC3C=CC=CC=3N=2)C=1C)=O

Computed Properties

  • Exact Mass: 252.08996
  • Monoisotopic Mass: 252.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
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